Cas no 2228441-14-1 (4,4-difluoro-1-(3-nitrophenyl)cyclohexylmethanamine)

• Product Name: 4,4-difluoro-1-(3-nitrophenyl)cyclohexylmethanamine
• CAS No: 2228441-14-1
• MF: C₁₃H₁₆F₂N₂O₂
• MW: 270.275150299072
• CID: 6597742
• PubChem ID: 165851591
• Update Time: 2025-05-20

4,4-difluoro-1-(3-nitrophenyl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(3-nitrophenyl)cyclohexylmethanamine
• EN300-1949096
• [4,4-difluoro-1-(3-nitrophenyl)cyclohexyl]methanamine
• 2228441-14-1

• Inchi： 1S/C13H16F2N2O2/c14-13(15)6-4-12(9-16,5-7-13)10-2-1-3-11(8-10)17(18)19/h1-3,8H,4-7,9,16H2
• InChI Key： CZJYFYGTIZTQMJ-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2C=CC=C(C=2)[N+](=O)[O-])(CN)CC1)F

Computed Properties

• Exact Mass: 270.11798408g/mol
• Monoisotopic Mass: 270.11798408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 71.8Ų

Additional information on 4,4-difluoro-1-(3-nitrophenyl)cyclohexylmethanamine

Comprehensive Overview of 4,4-Difluoro-1-(3-nitrophenyl)cyclohexylmethanamine (CAS No. 2228441-14-1)

The compound 4,4-difluoro-1-(3-nitrophenyl)cyclohexylmethanamine (CAS No. 2228441-14-1) is a fluorinated cyclohexylamine derivative with a nitro-substituted phenyl group. This unique structure makes it a subject of interest in pharmaceutical and agrochemical research. The presence of difluoro and nitrophenyl moieties enhances its potential for applications in drug discovery, particularly in the development of novel enzyme inhibitors or receptor modulators. Researchers are increasingly exploring such fluorinated compounds due to their improved metabolic stability and bioavailability, which are critical in modern medicinal chemistry.

In recent years, the demand for fluorinated organic compounds has surged, driven by their versatility in life sciences and materials science. The 4,4-difluoro-1-(3-nitrophenyl)cyclohexylmethanamine exemplifies this trend, as its structural features align with current research priorities, such as targeted drug delivery and sustainable chemistry. A common query among scientists is how the nitrophenyl group influences the compound's electronic properties and reactivity. Studies suggest that this group can significantly alter the molecule's interaction with biological targets, making it a valuable scaffold for designing highly selective therapeutics.

The synthesis of CAS No. 2228441-14-1 typically involves multi-step organic reactions, including fluorination and nitroaromatic substitution. One of the challenges in producing this compound is achieving high regioselectivity during the introduction of the difluoro and nitrophenyl groups. Advanced techniques like catalytic fluorination and microwave-assisted synthesis have been employed to optimize yield and purity. These methods are frequently discussed in academic forums, reflecting the growing interest in green chemistry and energy-efficient processes.

From an analytical perspective, 4,4-difluoro-1-(3-nitrophenyl)cyclohexylmethanamine is characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These tools are essential for verifying the compound's identity and assessing its purity, which is crucial for regulatory compliance in pharmaceutical applications. A frequently asked question is whether this compound exhibits chirality and, if so, how it affects its biological activity. Preliminary data indicate that the stereochemistry of the cyclohexylmethanamine core could play a role in its pharmacological profile, warranting further investigation.

The potential applications of CAS No. 2228441-14-1 extend beyond medicine. In material science, fluorinated compounds are prized for their thermal stability and chemical resistance. For instance, the nitrophenyl moiety in this molecule could be leveraged to develop advanced polymers or liquid crystals. Such interdisciplinary relevance underscores why this compound is gaining traction in both academic and industrial research. Searches for fluorinated building blocks and nitroaromatic derivatives often highlight its utility as a versatile intermediate.

In conclusion, 4,4-difluoro-1-(3-nitrophenyl)cyclohexylmethanamine represents a compelling case study in the intersection of fluorine chemistry and drug design. Its structural complexity and functional diversity make it a valuable asset for researchers tackling challenges in precision medicine and sustainable materials. As the scientific community continues to explore its properties, this compound is poised to remain a focal point in cutting-edge chemical research.